Cas no 61658-65-9 (Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-)

Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl- structure
61658-65-9 structure
Product Name:Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-
CAS No:61658-65-9
MF:C17H19N3O
MW:281.352263689041
CID:471063
PubChem ID:21505697
Update Time:2025-04-19

Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-
    • N-butyl-3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
    • 61658-65-9
    • PTTGTYUMYFYURL-UHFFFAOYSA-N
    • DTXSID60615210
    • N-butyl-3-methyl-6-phenylisoxazolo[5,4-b]pyridin-4-amine
    • N-Butyl-3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridin-4-amine
    • SCHEMBL11821200
    • Inchi: 1S/C17H19N3O/c1-3-4-10-18-15-11-14(13-8-6-5-7-9-13)19-17-16(15)12(2)20-21-17/h5-9,11H,3-4,10H2,1-2H3,(H,18,19)
    • InChI Key: PTTGTYUMYFYURL-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C)=N1)=C(C=C(C1C=CC=CC=1)N=2)NCCCC

Computed Properties

  • Exact Mass: 281.15297
  • Monoisotopic Mass: 281.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • PSA: 50.95

Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl- Related Literature

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